2-amino-4-(4-isopropylphenyl)-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-7-methyl-5-oxo-6-(oxolan-2-ylmethyl)-4-(4-propan-2-ylphenyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C24H27N3O3/c1-14(2)16-6-8-17(9-7-16)21-19(12-25)23(26)30-20-11-15(3)27(24(28)22(20)21)13-18-5-4-10-29-18/h6-9,11,14,18,21H,4-5,10,13,26H2,1-3H3
• InChI Key: SBNDMDZYCGAFQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)C(C)C)C(=O)N1CC4CCCO4
• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol

Description

2-amino-4-(4-isopropylphenyl)-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C24H27N3O3 and its molecular weight is 405.498. The purity is usually 95%.
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Scientific Research Applications

Ultrasound-Assisted Synthesis

Ultrasound-assisted synthesis is an innovative technique that enhances the efficiency of chemical reactions. A study demonstrated the synthesis of pyrazolopyridine derivatives using ultrasonic irradiation, showcasing its potential as corrosion inhibitors for mild steel in acidic conditions. This method offers a green chemistry approach due to its energy efficiency and the reduction of reaction time and solvent use (Dandia et al., 2013).

Novel Synthetic Routes

The development of novel synthetic routes for multifunctional derivatives of pyranopyridine showcases the versatility of these compounds in chemical synthesis. Through tricomponent condensation reactions, researchers have been able to create complex molecules with potential applications in material science and pharmaceuticals (Paponov et al., 2021).

Microwave-Induced Stereoselectivity

Microwave irradiation has been used to induce stereoselectivity in the synthesis of pyrazolopyridine derivatives, highlighting the technique's role in achieving high selectivity and yield in organic synthesis. This method is beneficial for creating compounds with specific stereochemical configurations, which is crucial in the development of active pharmaceutical ingredients (Rahmati & Alizadeh Kouzehrash, 2011).

Antimicrobial and Antioxidant Activities

The design and synthesis of novel derivatives based on the pyridine and pyran scaffolds have shown significant antimicrobial and antioxidant activities. Such studies are pivotal for the discovery of new therapeutic agents, demonstrating the potential of these compounds in medicinal chemistry (Lagu & Yejella, 2020).

Green Synthesis Approaches

Green synthesis approaches aim to reduce the environmental impact of chemical manufacturing. The synthesis of pyranopyridines in green media, using water and ethanol as solvents, exemplifies the shift towards more sustainable chemistry practices. Such methodologies not only reduce hazardous waste but also improve the safety and scalability of chemical processes (Balalaie, Mehrazar, & Haghighatnia, 2013).